Cas no 2137025-70-6 ((2R)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentanamide)

(2R)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentanamide is a chiral small molecule featuring a unique structural framework combining an azetidine ring with a pyrazole moiety and a branched aliphatic chain. Its stereospecific (R)-configuration at the amino center ensures precise molecular interactions, making it valuable for targeted biochemical applications. The azetidinyl-pyrazole core enhances binding affinity and metabolic stability, while the 4-methylpentanamide side chain contributes to lipophilicity and membrane permeability. This compound is particularly relevant in medicinal chemistry as a potential intermediate for protease inhibitors or receptor modulators. Its well-defined stereochemistry and rigid heterocyclic architecture offer advantages in structure-activity relationship studies and drug discovery programs.

(2R)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentanamide structure

2137025-70-6 structure

Product Name:(2R)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentanamide

CAS No:2137025-70-6

MF:C₁₂H₂₁N₅O

MW:251.328041791916

CID:5896525

PubChem ID:165748858

Update Time:2025-10-18

(2R)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentanamide Chemical and Physical Properties

Names and Identifiers

- (2R)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentanamide
- 2137025-70-6
- (2R)-2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-methylpentanamide
- EN300-1130780
- Inchi： 1S/C12H21N5O/c1-8(2)5-10(13)12(18)16-11-3-4-15-17(11)9-6-14-7-9/h3-4,8-10,14H,5-7,13H2,1-2H3,(H,16,18)/t10-/m1/s1
- InChI Key： VXXIRCSMSBWVIQ-SNVBAGLBSA-N
- SMILES： O=C([C@@H](CC(C)C)N)NC1=CC=NN1C1CNC1

Computed Properties

Exact Mass: 251.17461031g/mol
Monoisotopic Mass: 251.17461031g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 85Å²

(2R)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1130780-0.05g	(2R)-2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-methylpentanamide	2137025-70-6	95%	0.05g	$1091.0	2023-10-26
Enamine	EN300-1130780-0.1g	(2R)-2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-methylpentanamide	2137025-70-6	95%	0.1g	$1144.0	2023-10-26
Enamine	EN300-1130780-0.25g	(2R)-2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-methylpentanamide	2137025-70-6	95%	0.25g	$1196.0	2023-10-26
Enamine	EN300-1130780-0.5g	(2R)-2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-methylpentanamide	2137025-70-6	95%	0.5g	$1247.0	2023-10-26
Enamine	EN300-1130780-1.0g	(2R)-2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-methylpentanamide	2137025-70-6		1g	$1299.0	2023-06-09
Enamine	EN300-1130780-2.5g	(2R)-2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-methylpentanamide	2137025-70-6	95%	2.5g	$2548.0	2023-10-26
Enamine	EN300-1130780-5.0g	(2R)-2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-methylpentanamide	2137025-70-6		5g	$3770.0	2023-06-09
Enamine	EN300-1130780-10.0g	(2R)-2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-methylpentanamide	2137025-70-6		10g	$5590.0	2023-06-09
Enamine	EN300-1130780-1g	(2R)-2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-methylpentanamide	2137025-70-6	95%	1g	$1299.0	2023-10-26
Enamine	EN300-1130780-5g	(2R)-2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-methylpentanamide	2137025-70-6	95%	5g	$3770.0	2023-10-26